Cas no 613667-33-7 (2,4(1H,3H)-Pyrimidinedione, 6-(4-chlorophenyl)-5-phenyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-(4-chlorophenyl)-5-phenyl-
• CAS No: 613667-33-7
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• CID: 482055
• PubChem ID: 10286286
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 6-(4-chlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(4-chlorophenyl)-5-phenyl-
• 6-(4-chlorophenyl)-5-phenyl-1H-pyrimidine-2,4-dione
• SCHEMBL1573566
• 613667-33-7
• DTXSID20437773

• Inchi： 1S/C16H11ClN2O2/c17-12-8-6-11(7-9-12)14-13(10-4-2-1-3-5-10)15(20)19-16(21)18-14/h1-9H,(H2,18,19,20,21)
• InChI Key： AHRCYRKIEWJDCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(NC(N1)=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 298.05103
• Monoisotopic Mass: 298.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2